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Compound of Interest

Compound Name: Ethyl 5-methylfuran-2-carboxylate

Cat. No.: B1276098 Get Quote

Essential Safety and Handling Guide for Ethyl 5-
methylfuran-2-carboxylate
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Ethyl 5-methylfuran-2-carboxylate (CAS: 14003-12-4). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

in a laboratory setting.

Chemical Properties and Hazards: Ethyl 5-methylfuran-2-carboxylate is classified as a

combustible liquid (Category 4). It is essential to handle this chemical with care, avoiding heat,

sparks, open flames, and hot surfaces.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to ensure safety when handling Ethyl
5-methylfuran-2-carboxylate. The following table summarizes the required PPE:
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PPE Category Specification

Eye Protection

Safety glasses with side-shields conforming to

EN166 standards are required. For splash

hazards, chemical safety goggles should be

worn.

Hand Protection

Protective gloves should be worn. While the

specific glove material is not detailed in the

available SDS, general recommendations for

esters suggest using materials such as Butyl or

Viton® for good to excellent protection. Nitrile

gloves may be suitable for splash protection but

should be replaced immediately upon contact.

Always inspect gloves for integrity before use

and wash hands thoroughly after handling.

Skin and Body Protection

A standard laboratory coat should be worn. In

cases of potential significant exposure, a

protective suit may be necessary.

Respiratory Protection

A respirator is not typically required under

normal use conditions with adequate ventilation.

If vapors or mists are generated, use a

respirator with an appropriate organic vapor

cartridge.

Operational Plan: Handling and Disposal
1. Preparation and Handling:

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood

to minimize inhalation exposure.

Safe Handling Practices:

Avoid contact with skin and eyes.

Do not breathe vapors or mists.
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Keep away from ignition sources such as heat, sparks, and open flames.

Use non-sparking tools and take precautionary measures against static discharge.

Wash hands thoroughly after handling.

2. Storage:

Store in a tightly closed container made of carbon steel or HDPE.

Keep in a cool, dry, and well-ventilated place, away from heat and ignition sources. A flame-

resistant cabinet is recommended.

Ensure containers are stored upright to prevent leakage.

3. Spill and Emergency Procedures:

Spill: In the event of a spill, contain the spillage and collect it using an electrically protected

vacuum cleaner or by brushing. Place the collected material into a suitable container for

disposal.

Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire. For larger

fires, water spray or mist can be used from a safe distance to cool affected containers. Wear

self-contained breathing apparatus for firefighting if necessary.

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and

consult a physician.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.

4. Disposal:
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Dispose of the chemical and its container in accordance with local, state, and federal

regulations.

The contents should be sent to an approved waste disposal plant.

Do not empty into drains.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of Ethyl
5-methylfuran-2-carboxylate.
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Workflow for Safe Handling of Ethyl 5-methylfuran-2-carboxylate
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Caption: Safe handling workflow for Ethyl 5-methylfuran-2-carboxylate.
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To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 5-
methylfuran-2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276098#personal-protective-equipment-for-
handling-ethyl-5-methylfuran-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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